Cas no 2110690-35-0 (Methyl 6-aminononanoate)

• Product Name: Methyl 6-aminononanoate
• CAS No: 2110690-35-0
• MF: C₁₀H₂₁NO₂
• MW: 187.27924323082
• CID: 5618023
• PubChem ID: 165994853
• Update Time: 2025-06-20

Methyl 6-aminononanoate Chemical and Physical Properties

Names and Identifiers

• 2110690-35-0
• methyl 6-aminononanoate
• EN300-28719000
• Methyl 6-aminononanoate

• Inchi： 1S/C10H21NO2/c1-3-6-9(11)7-4-5-8-10(12)13-2/h9H,3-8,11H2,1-2H3
• InChI Key： DALVFFRCWBPCOO-UHFFFAOYSA-N
• SMILES： O(C)C(CCCCC(CCC)N)=O

Computed Properties

• Exact Mass: 187.157228913g/mol
• Monoisotopic Mass: 187.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 8
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 52.3Ų

Additional information on Methyl 6-aminononanoate

Methyl 6-aminononanoate (CAS No. 2110690-35-0): A Comprehensive Overview

Methyl 6-aminononanoate, identified by the chemical compound code CAS No. 2110690-35-0, is a significant molecule in the field of organic chemistry and pharmaceutical research. This compound, characterized by its unique structural properties, has garnered attention for its potential applications in various biochemical processes. The molecular structure of Methyl 6-aminononanoate consists of a nine-carbon chain with an amine group at the sixth position and a methyl ester at the terminal carbon, making it a versatile intermediate in synthetic chemistry.

The synthesis and application of Methyl 6-aminononanoate have been extensively studied in recent years, particularly in the context of drug development and material science. The compound's ability to serve as a building block for more complex molecules has made it invaluable in the creation of novel pharmaceuticals. Researchers have explored its utility in the synthesis of peptidomimetics and other bioactive molecules, where its structural features provide a stable framework for functional group modifications.

One of the most compelling aspects of Methyl 6-aminononanoate is its role in the development of antimicrobial agents. The presence of both an amine and an ester group allows for diverse chemical modifications that can enhance biological activity. Recent studies have demonstrated its potential in designing compounds with improved efficacy against resistant bacterial strains. The amine group can be further functionalized to introduce additional pharmacophores, while the ester moiety provides a site for hydrolysis, which can be exploited in controlled-release formulations.

In addition to its pharmaceutical applications, Methyl 6-aminononanoate has shown promise in materials science. Its linear aliphatic structure makes it an excellent candidate for polymer synthesis, particularly in the development of biodegradable plastics and coatings. The compound's ability to undergo polymerization reactions while maintaining its structural integrity has been leveraged to create materials with tailored mechanical properties. These advancements are particularly relevant in the context of sustainable chemistry, where there is a growing demand for environmentally friendly alternatives.

The chemical properties of Methyl 6-aminononanoate also make it a valuable tool in analytical chemistry. Its distinct spectral characteristics allow for easy identification and quantification using techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry. These analytical methods are crucial for quality control in pharmaceutical manufacturing and for studying the metabolic pathways involving this compound. The precision with which these techniques can detect even trace amounts of Methyl 6-aminononanoate underscores its importance in research laboratories.

Recent advancements in computational chemistry have further enhanced our understanding of Methyl 6-aminononanoate. Molecular modeling studies have provided insights into its interactions with biological targets, which are essential for designing drugs with high specificity and low toxicity. These simulations have helped researchers predict the compound's behavior under various conditions, thereby accelerating the drug discovery process. The integration of computational methods with experimental data has been instrumental in optimizing synthetic routes and improving yields.

The industrial production of Methyl 6-aminononanoate has also seen significant improvements. Modern synthetic techniques have enabled the large-scale manufacture of this compound with high purity and consistency. These advancements have reduced costs and made it more accessible for research purposes. The scalability of production is crucial for translating laboratory discoveries into commercial products, particularly in the pharmaceutical industry where large quantities of active ingredients are required.

The environmental impact of synthesizing and using Methyl 6-aminononanoate has also been a focus of recent research. Efforts have been made to develop greener synthetic routes that minimize waste and reduce energy consumption. Catalytic processes, for instance, have been explored as a means to improve efficiency while lowering environmental footprints. Such innovations align with global efforts to promote sustainable practices in chemistry and manufacturing.

In conclusion, Methyl 6-aminononanoate (CAS No. 2110690-35-0) is a multifaceted compound with broad applications across multiple disciplines. Its unique structural features make it a valuable intermediate in pharmaceutical synthesis, materials science, and analytical chemistry. The ongoing research into its properties and applications continues to uncover new possibilities, reinforcing its significance in modern science and industry.